Cas no 1240527-04-1 (3-butyl-3-azabicyclo[3.1.1]heptan-6-amine)
3-butyl-3-azabicyclo[3.1.1]heptan-6-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-butyl-3-azabicyclo[3.1.1]heptan-6-amine
-
- MDL: MFCD19442718
- Inchi: 1S/C10H20N2/c1-2-3-4-12-6-8-5-9(7-12)10(8)11/h8-10H,2-7,11H2,1H3
- InChI Key: JHMXTLXVCHIQMC-UHFFFAOYSA-N
- SMILES: N1(CCCC)CC2CC(C1)C2N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 146
- XLogP3: 1.1
- Topological Polar Surface Area: 29.3
3-butyl-3-azabicyclo[3.1.1]heptan-6-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-89459-0.05g |
3-butyl-3-azabicyclo[3.1.1]heptan-6-amine |
1240527-04-1 | 0.05g |
$768.0 | 2023-09-01 | ||
| Enamine | EN300-89459-0.1g |
3-butyl-3-azabicyclo[3.1.1]heptan-6-amine |
1240527-04-1 | 0.1g |
$804.0 | 2023-09-01 | ||
| Enamine | EN300-89459-0.25g |
3-butyl-3-azabicyclo[3.1.1]heptan-6-amine |
1240527-04-1 | 0.25g |
$840.0 | 2023-09-01 | ||
| Enamine | EN300-89459-0.5g |
3-butyl-3-azabicyclo[3.1.1]heptan-6-amine |
1240527-04-1 | 0.5g |
$877.0 | 2023-09-01 | ||
| Enamine | EN300-89459-1.0g |
3-butyl-3-azabicyclo[3.1.1]heptan-6-amine |
1240527-04-1 | 1.0g |
$1764.0 | 2023-02-11 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00771369-1g |
3-butyl-3-azabicyclo[3.1.1]heptan-6-amine |
1240527-04-1 | 97% | 1g |
¥10766.0 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN1018-100MG |
3-butyl-3-azabicyclo[3.1.1]heptan-6-amine |
1240527-04-1 | 95% | 100MG |
¥ 1,953.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN1018-250MG |
3-butyl-3-azabicyclo[3.1.1]heptan-6-amine |
1240527-04-1 | 95% | 250MG |
¥ 3,121.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN1018-500MG |
3-butyl-3-azabicyclo[3.1.1]heptan-6-amine |
1240527-04-1 | 95% | 500MG |
¥ 5,200.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN1018-1G |
3-butyl-3-azabicyclo[3.1.1]heptan-6-amine |
1240527-04-1 | 95% | 1g |
¥ 7,794.00 | 2023-03-30 |
3-butyl-3-azabicyclo[3.1.1]heptan-6-amine Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 3-butyl-3-azabicyclo[3.1.1]heptan-6-amine
Introduction to 3-butyl-3-azabicyclo[3.1.1]heptan-6-amine (CAS No: 1240527-04-1)
3-butyl-3-azabicyclo[3.1.1]heptan-6-amine, identified by its Chemical Abstracts Service (CAS) number 1240527-04-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This bicyclic amine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The compound’s molecular architecture, featuring a seven-membered azabicyclic core substituted with a butyl group and an amine functionality, positions it as a promising candidate for further exploration in synthetic chemistry and biological activity studies.
The bicyclo[3.1.1]heptane scaffold is a privileged structure in medicinal chemistry due to its ability to mimic natural product motifs and interact with biological targets in a favorable manner. The incorporation of an azabicyclo ring system introduces rigidity and conformational constraints, which can enhance binding affinity and selectivity. In particular, the presence of the amine group at the 6-position provides a versatile handle for further chemical modifications, enabling the synthesis of analogues with tailored pharmacological properties.
Recent advancements in computational chemistry and molecular modeling have highlighted the structural features of 3-butyl-3-azabicyclo[3.1.1]heptan-6-amine as a potential lead compound for addressing various therapeutic challenges. Studies suggest that the compound’s unique bicyclic core may facilitate interactions with enzymes and receptors involved in metabolic pathways, inflammation, and neurodegenerative diseases. The butyl substituent at the 3-position further influences the electronic and steric properties of the molecule, potentially modulating its bioactivity.
In the context of drug discovery, the synthesis of 3-butyl-3-azabicyclo[3.1.1]heptan-6-amine has been optimized using state-of-the-art organic reactions, including transition-metal-catalyzed cyclizations and functional group interconversions. These synthetic strategies have enabled the preparation of libraries of derivatives for high-throughput screening (HTS) to identify novel pharmacophores. The compound’s stability under various conditions makes it suitable for both preclinical studies and industrial-scale production.
One of the most compelling aspects of 3-butyl-3-azabicyclo[3.1.1]heptan-6-amine is its potential role in developing treatments for complex diseases. Research indicates that analogues derived from this scaffold may exhibit inhibitory effects on targets such as kinases, proteases, and ion channels. For instance, modifications at the amine position have been shown to enhance binding affinity to certain protein domains, suggesting therapeutic relevance in oncology and immunology.
The compound’s physicochemical properties, including solubility, lipophilicity, and metabolic stability, have been carefully evaluated to ensure its suitability for pharmaceutical applications. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been employed to confirm its structural integrity and purity. These analytical techniques provide robust data supporting its use in both research and development settings.
As interest in biologically active molecules with complex architectures grows, 3-butyl-3-azabicyclo[3.1.1]heptan-6-amine continues to be a subject of investigation in academic laboratories and pharmaceutical companies alike. Collaborative efforts between synthetic chemists and biochemists are yielding insights into its mechanism of action and potential therapeutic applications. The compound’s versatility as a scaffold for drug design underscores its importance in modern medicinal chemistry.
The future directions for research on CAS No: 1240527-04-1 include exploring its interactions with cellular pathways and developing novel derivatives with improved pharmacokinetic profiles. Advances in green chemistry principles may also influence its synthesis, emphasizing sustainable methodologies that minimize waste and energy consumption.
In summary, 3-butyl-3-azabicyclo[3.1.1]heptan-6-amine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its investigation continues to contribute valuable insights into drug design principles and molecular recognition processes.
1240527-04-1 (3-butyl-3-azabicyclo[3.1.1]heptan-6-amine) Related Products
- 90225-95-9(Piperidine, 4-amino-3-(aminomethyl)-1-ethyl- (7CI))
- 663600-36-0(4-Piperidinamine,1-methyl-3-(1-methylethyl)-(9CI))
- 30648-81-8(1,3-Dimethylpiperidin-4-amine)
- 88721-85-1(1-Azabicyclo[3.3.1]nonan-4-amine)
- 64306-79-2(4-Piperidinamine, 1-(cyclobutylmethyl)-)
- 64306-82-7(4-PIPERIDINAMINE, 1-(CYCLOHEPTYLMETHYL)-)
- 1240526-72-0(3-methyl-3-azabicyclo[3.1.1]heptan-6-amine)
- 127642-61-9(1-AZABICYCLO[3.3.1]NONAN-4-AMINE, (1R,4S,5R)-REL-)
- 1340185-77-4(1-(1-cyclobutylpiperidin-3-yl)ethan-1-amine)
- 108551-27-5(1-Azabicyclo[3.2.2]nonan-4-amine, (±)-)